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Compound of Interest

Compound Name: 3-Methyl-3-pyrazolin-5-one

Cat. No.: B1330569

An In-depth Technical Guide to the Chemical Properties and Reactivity of 3-Methyl-3-
pyrazolin-5-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-3-pyrazolin-5-one, also known by its IUPAC name 5-methyl-1,2-dihydropyrazol-3-
one, is a heterocyclic compound of significant interest in medicinal and industrial chemistry.[1]
Its versatile chemical nature makes it a crucial building block in the synthesis of a wide range of
biologically active molecules and commercial products.[2][3] This guide provides a
comprehensive overview of its chemical properties, tautomerism, reactivity, and key
experimental protocols, tailored for professionals in research and development. Derivatives of
this compound have shown a wide spectrum of pharmacological activities, positioning them as
valuable therapeutic agents.[4][5][6][7] Beyond pharmaceuticals, it serves as a critical
intermediate in the production of agrochemicals like herbicides and pesticides, as well as in the
synthesis of dyes and pigments.[3]

Physical and Chemical Properties

3-Methyl-3-pyrazolin-5-one typically appears as a white to light yellow crystalline powder.[2]
Its fundamental properties are summarized in the table below, providing a foundational dataset
for experimental design and chemical handling.
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Property Value Reference
Molecular Formula CaHeN20 [1]
Molecular Weight 98.10 g/mol [1]

CAS Number 4344-87-0

White to off-white/light yellow
Appearance , (2]
crystalline powder

Melting Point 223-225 °C
pKa 9.04 £ 0.70 (Predicted) [2]
N Soluble in 1 M NH4OH and
Solubility [2]
methanol.

Tautomerism: The Key to Reactivity

A critical feature of 3-methyl-3-pyrazolin-5-one is its existence in multiple tautomeric forms
due to keto-enol and lactam-lactim equilibria.[8][9][10] The three primary tautomers are the CH-
form (keto), the OH-form (enol), and the NH-form. The predominant tautomer depends on the
solvent and the physical state (solid or solution), which in turn dictates the molecule's reactivity.
[8][11] For instance, the enol form is essential for activating the C4 position for electrophilic
substitution reactions like C-acylation.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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